N-(3,4-dimethoxyphenyl)-2-(2,3,5,6-tetrafluorophenoxy)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(2,3,5,6-tetrafluorophenoxy)acetamide
• InChI: InChI=1S/C16H13F4NO4/c1-23-11-4-3-8(5-12(11)24-2)21-13(22)7-25-16-14(19)9(17)6-10(18)15(16)20/h3-6H,7H2,1-2H3,(H,21,22)
• InChI Key: YTWURIMLSNUPLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)COC2=C(C(=CC(=C2F)F)F)F)OC
• Molecular Formula: C16H13F4NO4
• Molecular Weight: 359.27 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(2,3,5,6-tetrafluorophenoxy)acetamide, also known as DMTF, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(3,4-dimethoxyphenyl)-2-(2,3,5,6-tetrafluorophenoxy)acetamide exerts its therapeutic effects through the inhibition of several signaling pathways, including the NF-κB and PI3K/Akt pathways. It also induces apoptosis in cancer cells by activating caspase-3 and PARP cleavage.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the suppression of inflammatory responses. It has also been found to modulate the expression of various genes involved in cancer progression and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,4-dimethoxyphenyl)-2-(2,3,5,6-tetrafluorophenoxy)acetamide in lab experiments is its ability to selectively target cancer cells while sparing normal cells. However, one of the limitations is the lack of in vivo studies, which limits our understanding of its pharmacokinetics and toxicity.

Future Directions

There are several future directions for the study of N-(3,4-dimethoxyphenyl)-2-(2,3,5,6-tetrafluorophenoxy)acetamide. One area of research could focus on the development of this compound-based therapies for cancer treatment. Another area of research could investigate the potential use of this compound in the treatment of inflammatory diseases. Furthermore, more in vivo studies are needed to fully understand the pharmacokinetics and toxicity of this compound.

Synthesis Methods

N-(3,4-dimethoxyphenyl)-2-(2,3,5,6-tetrafluorophenoxy)acetamide can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxyaniline with 2,3,5,6-tetrafluorophenol in the presence of a coupling agent. The resulting intermediate is then treated with acetic anhydride and triethylamine to yield this compound.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-(2,3,5,6-tetrafluorophenoxy)acetamide has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. This compound has also been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells.